Cas no 5465-20-3 (5-hexylbenzene-1,3-diol)

• Product Name: 5-hexylbenzene-1,3-diol
• CAS No: 5465-20-3
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD24713601
• CID: 377840
• PubChem ID: 231993
• Update Time: 2025-04-19

5-hexylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-hexyl-
• 5-hexylbenzene-1,3-diol
• 1, 5-hexyl-
• 3.5-Dihydroxy-1-hexyl-benzol
• 5-hexyl-benzene-1,3-diol
• 5-hexyl-resorcinol
• 5-HEXYLRESORCINOL
• 5-n-Hexylresorcinol
• AC1L5MWQ
• NSC28994
• SureCN70443
• AS-77519
• DTXSID00282965
• SCHEMBL70443
• 1,3-Dihydroxy-5-hexylbenzene
• EN300-8801735
• XECRVULUEJSGBY-UHFFFAOYSA-N
• 5-Hexyl-1,3-benzenediol #
• 5465-20-3
• 1-hexyl-3,5-dioxybenzene
• NSC-28994
• D93503
• Z1513805694
• 1,3-Benzenediol, 5-hexyl-
• A1-38809

• MDL： MFCD24713601
• Inchi： 1S/C12H18O2/c1-2-3-4-5-6-10-7-11(13)9-12(14)8-10/h7-9,13-14H,2-6H2,1H3
• InChI Key： XECRVULUEJSGBY-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCC)O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 327.8°Cat760mmHg
• Flash Point: 154.2°C
• PSA: 40.46
• LogP: 3.22060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols